Cas no 57296-36-3 (2,2-Diethyl-6-hydroxy-4,5-dimethyl-1H-indene-1,3(2H)-dione)

• Product Name: 2,2-Diethyl-6-hydroxy-4,5-dimethyl-1H-indene-1,3(2H)-dione
• CAS No: 57296-36-3
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2832814
• PubChem ID: 21516787
• Update Time: 2025-04-21

2,2-Diethyl-6-hydroxy-4,5-dimethyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11811291
• DTXSID00615456
• 2,2-Diethyl-4,5-dimethyl-6-hydroxy-indan-1,3-dione
• 57296-36-3
• 2,2-Diethyl-6-hydroxy-4,5-dimethyl-1H-indene-1,3(2H)-dione
• WAVATIINWMDKFZ-UHFFFAOYSA-N

• Inchi： 1S/C15H18O3/c1-5-15(6-2)13(17)10-7-11(16)8(3)9(4)12(10)14(15)18/h7,16H,5-6H2,1-4H3
• InChI Key： WAVATIINWMDKFZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=C(C)C(=CC=2C(C1(CC)CC)=O)O

Computed Properties

• Exact Mass: 246.125594432Da
• Monoisotopic Mass: 246.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų